Cas no 864925-60-0 (ethyl 3-carbamoyl-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

• Product Name: ethyl 3-carbamoyl-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• CAS No: 864925-60-0
• MF: C₁₃H₁₇N₃O₄S
• MW: 311.356781721115
• CID: 5967311
• PubChem ID: 3441691
• Update Time: 2025-05-25

ethyl 3-carbamoyl-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-carbamoyl-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• Thieno[2,3-c]pyridine-6(5H)-carboxylic acid, 2-(acetylamino)-3-(aminocarbonyl)-4,7-dihydro-, ethyl ester
• AB00434168-03
• 864925-60-0
• ethyl 2-acetamido-3-carbamoyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• F1298-0001
• ethyl 3-carbamoyl-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
• MLS000103182
• AKOS024604253
• ethyl 2-acetamido-3-carbamoyl-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
• CHEMBL1865881
• SMR000018621

• Inchi： 1S/C13H17N3O4S/c1-3-20-13(19)16-5-4-8-9(6-16)21-12(15-7(2)17)10(8)11(14)18/h3-6H2,1-2H3,(H2,14,18)(H,15,17)
• InChI Key： COMGDBNVHDHNHH-UHFFFAOYSA-N
• SMILES： C1N(C(OCC)=O)CCC2C(C(N)=O)=C(NC(C)=O)SC1=2

Computed Properties

• Exact Mass: 311.094
• Monoisotopic Mass: 311.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.398±0.06 g/cm3(Predicted)
• Boiling Point: 506.8±50.0 °C(Predicted)
• pka: 14.21±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on ethyl 3-carbamoyl-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

Comprehensive Overview of Ethyl 3-carbamoyl-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 864925-60-0)

In the realm of pharmaceutical and organic chemistry, ethyl 3-carbamoyl-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 864925-60-0) stands out as a compound of significant interest. This heterocyclic molecule, characterized by its thienopyridine backbone, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. Researchers and industry professionals are increasingly exploring its synthetic pathways, biological activity, and structural modifications to unlock its full potential.

The compound's molecular structure features a thieno[2,3-c]pyridine core, which is a fused bicyclic system combining a thiophene ring with a pyridine ring. This unique architecture contributes to its pharmacological properties, making it a promising candidate for targeting various enzyme inhibitors and receptor modulators. The presence of carbamoyl and acetamido functional groups further enhances its versatility in drug design and bioconjugation strategies.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of compounds like ethyl 3-carbamoyl-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate. Machine learning models are being employed to predict its ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, while molecular docking studies aim to identify its potential protein targets. These advancements align with the growing demand for precision medicine and personalized therapeutics, making this compound a subject of intense research.

From a synthetic perspective, the preparation of ethyl 3-carbamoyl-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate involves multi-step organic transformations, including cyclization, amination, and esterification reactions. Optimizing these processes is crucial for achieving high yields and purity, which are essential for its application in high-throughput screening and lead optimization campaigns. The compound's solubility and stability under physiological conditions are also key factors under investigation.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for ethyl 3-carbamoyl-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate. The use of catalytic methods and biodegradable reagents is gaining traction, addressing concerns about environmental sustainability in pharmaceutical manufacturing. This aligns with the broader industry shift toward sustainable drug development and reduced carbon footprints.

The compound's potential extends beyond traditional drug discovery. Its structural motifs are being investigated for applications in material science, particularly in the design of organic semiconductors and fluorescent probes. The integration of thienopyridine derivatives into optoelectronic devices showcases the interdisciplinary relevance of this molecule.

As the scientific community continues to unravel the properties of ethyl 3-carbamoyl-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate, collaborations between academia and industry are expected to accelerate its translation into practical applications. Whether in therapeutic development or advanced materials, this compound exemplifies the convergence of innovation and scientific rigor in modern chemistry.